N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H16N6OS/c1-13-10-11-25(24-13)18-9-8-17(22-23-18)20-14-4-6-15(7-5-14)21-19(26)16-3-2-12-27-16/h2-12H,1H3,(H,20,22)(H,21,26)
• InChI Key: LZFBZMKWETURIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C19H16N6OS
• Molecular Weight: 376.4 g/mol

Description

The compound “N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)thiophene-2-carboxamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. It has a pyrazole ring, which is a five-membered ring with two nitrogen atoms. It also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. These types of rings are often found in biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact synthesis would depend on the starting materials and the specific reactions used. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the pyrazole and pyridazine rings would likely have a significant impact on the compound’s properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The amine group (-NH2) and the carboxamide group (-CONH2) are both reactive and could participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen atoms could make the compound more polar, affecting its solubility in different solvents.

Mechanism of Action

Target of Action

It has shown significant activity on the kinasep70S6Kβ (S6K2) . This kinase plays a crucial role in cell growth and proliferation by regulating the synthesis of proteins.

Mode of Action

The compound interacts with its target kinase, p70S6Kβ, by binding to it . The exact nature of this interaction and the resulting changes in the target are still under investigation.

Biochemical Pathways

The compound’s action on p70S6Kβ affects the mTOR signaling pathway , which is involved in cell growth, proliferation, and survival. By inhibiting p70S6Kβ, the compound can potentially disrupt these processes.

Result of Action

The molecular and cellular effects of the compound’s action are largely dependent on its interaction with p70S6Kβ. By inhibiting this kinase, the compound may disrupt protein synthesis and other processes regulated by the mTOR pathway, potentially leading to reduced cell growth and proliferation .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would likely involve further studies to understand its properties and potential applications. This could include studies to determine its biological activity, toxicity, and potential uses in medicine or other fields.